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Compound of Interest

Compound Name: hex-5-en-3-ol

Cat. No.: B1330363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of hex-5-en-3-ol (CAS No: 688-99-3). The information is curated for professionals in

research and development, offering detailed data, experimental methodologies, and a workflow

for property determination.

Core Physicochemical Data
Hex-5-en-3-ol is a secondary alcohol with an unsaturated hydrocarbon chain. Its key

physicochemical properties are summarized in the table below for easy reference and

comparison.
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Property Value Reference

Molecular Formula C₆H₁₂O [1]

Molecular Weight 100.16 g/mol [1]

IUPAC Name hex-5-en-3-ol [1]

Boiling Point 132.1 °C at 760 mmHg

Melting Point Data not readily available

Density 0.83 g/cm³

Flash Point 44.8 °C

Solubility

Limited solubility in water;

soluble in organic solvents

such as ethanol, acetone, and

chloroform.[2] Quantitative

data is not readily available.

Spectral Data
Detailed spectral information is crucial for the identification and characterization of hex-5-en-3-
ol.

¹H NMR Spectroscopy
Proton Nuclear Magnetic Resonance (¹H NMR) data provides insight into the hydrogen

environments within the molecule.

Source: Varian A-60[3]

Solvent: Not specified in the available data.

Note: Specific chemical shifts (δ) and coupling constants (J) are available through spectral

databases such as SpectraBase.

¹³C NMR Spectroscopy
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Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy identifies the different

carbon environments in the molecule.

Source of Sample: Aldrich Chemical Company, Inc., Milwaukee, Wisconsin[3]

Note: Detailed chemical shift information can be accessed through the SpectraBase library.

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in hex-5-en-3-ol.

Technique: CAPILLARY CELL: NEAT[3]

Source of Sample: Aldrich Chemical Company, Inc., Milwaukee, Wisconsin[3]

Key Peaks:

A broad peak characteristic of an O-H stretch (alcohol group) is expected around 3300-

3500 cm⁻¹.

Peaks corresponding to C-H stretches from the alkyl and alkenyl groups are expected

around 2850-3000 cm⁻¹ and 3000-3100 cm⁻¹ respectively.

A C=C stretch from the alkene group is expected around 1640-1680 cm⁻¹.

A C-O stretch is expected in the region of 1050-1250 cm⁻¹.

Note: The NIST/EPA Gas-Phase Infrared Database provides a viewable spectrum.[4]

Experimental Protocols
The following are detailed methodologies for the experimental determination of the key

physicochemical properties of hex-5-en-3-ol.

Determination of Boiling Point (Capillary Method)
Objective: To determine the temperature at which the vapor pressure of hex-5-en-3-ol equals

the atmospheric pressure.
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Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Bunsen burner or heating mantle

Stand and clamps

Procedure:

A small amount of hex-5-en-3-ol is placed into the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube containing the

sample.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is clamped and immersed in the Thiele tube or oil bath, ensuring the heat-

transfer liquid is above the level of the sample.

The apparatus is heated gently and evenly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is stopped when a continuous and rapid stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is

recorded as the boiling point.

Determination of Density
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Objective: To determine the mass per unit volume of hex-5-en-3-ol.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Water bath with temperature control

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed on

the analytical balance (m₁).

The pycnometer is filled with distilled water and placed in a constant temperature water bath

until it reaches thermal equilibrium. The mass of the pycnometer filled with water is then

measured (m₂). The volume of the pycnometer can be calculated using the density of water

at that temperature.

The pycnometer is dried again and filled with hex-5-en-3-ol.

The pycnometer is brought to the same temperature in the water bath as in step 2.

The mass of the pycnometer filled with hex-5-en-3-ol is measured (m₃).

The density (ρ) of hex-5-en-3-ol is calculated using the formula: ρ = (m₃ - m₁) / ((m₂ - m₁) /

ρ_water) where ρ_water is the density of water at the experimental temperature.

Determination of Solubility (Qualitative)
Objective: To qualitatively assess the solubility of hex-5-en-3-ol in water and common organic

solvents.

Apparatus:

Test tubes

Pipettes or droppers
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Vortex mixer (optional)

Procedure:

Approximately 1 mL of the solvent (e.g., water, ethanol, acetone, chloroform) is placed in a

clean, dry test tube.

A few drops of hex-5-en-3-ol are added to the solvent.

The test tube is shaken vigorously or vortexed for a set period.

The mixture is observed for the formation of a single, clear phase (miscible/soluble) or the

presence of two distinct layers or cloudiness (immiscible/insoluble).

The process is repeated with increasing amounts of hex-5-en-3-ol to estimate the degree of

solubility.

Experimental Workflow
The following diagram illustrates a logical workflow for the comprehensive determination of the

physicochemical properties of a liquid compound like hex-5-en-3-ol.

Start: Obtain Pure Sample
of Hex-5-en-3-ol

Determine Physical Properties Perform Spectral Analysis

Boiling Point Determination Density Measurement Solubility Assessment

Compile and Analyze Data

NMR Spectroscopy
(¹H and ¹³C)

IR Spectroscopy

Generate Technical Report
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Click to download full resolution via product page

Caption: Workflow for Physicochemical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1330363?utm_src=pdf-body-img
https://www.benchchem.com/product/b1330363?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hexen-3-ol
https://www.solubilityofthings.com/3-methylhex-5-en-3-ol
https://m.chemicalbook.com/SpectrumEN_4798-44-1_1HNMR.htm
https://webbook.nist.gov/cgi/formula?ID=C688993&Mask=80
https://www.benchchem.com/product/b1330363#physicochemical-properties-of-hex-5-en-3-ol
https://www.benchchem.com/product/b1330363#physicochemical-properties-of-hex-5-en-3-ol
https://www.benchchem.com/product/b1330363#physicochemical-properties-of-hex-5-en-3-ol
https://www.benchchem.com/product/b1330363#physicochemical-properties-of-hex-5-en-3-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1330363?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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